Cas no 2418674-55-0 (3-amino-5-(aminomethyl)phenylmethanethiol)

• Product Name: 3-amino-5-(aminomethyl)phenylmethanethiol
• CAS No: 2418674-55-0
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 5679261
• PubChem ID: 143150041
• Update Time: 2025-07-25

3-amino-5-(aminomethyl)phenylmethanethiol Chemical and Physical Properties

Names and Identifiers

• [3-amino-5-(aminomethyl)phenyl]methanethiol
• EN300-26626037
• 2418674-55-0
• 3-amino-5-(aminomethyl)phenylmethanethiol

• Inchi： 1S/C8H12N2S/c9-4-6-1-7(5-11)3-8(10)2-6/h1-3,11H,4-5,9-10H2
• InChI Key： UGHGJYZOUIAKCA-UHFFFAOYSA-N
• SMILES： SCC1=CC(=CC(CN)=C1)N

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 53Ų

Additional information on 3-amino-5-(aminomethyl)phenylmethanethiol

Comprehensive Analysis of 3-amino-5-(aminomethyl)phenylmethanethiol (CAS No. 2418674-55-0): Properties, Applications, and Innovations

The compound 3-amino-5-(aminomethyl)phenylmethanethiol (CAS No. 2418674-55-0) is a specialized organic molecule featuring both amino and thiol functional groups. This unique structure makes it a valuable intermediate in pharmaceutical research, material science, and biochemical applications. Its dual aminomethyl and methanethiol moieties enable versatile reactivity, particularly in conjugation reactions and polymer synthesis. Recent studies highlight its potential in drug discovery, where its ability to form stable bonds with biomolecules is exploited for targeted therapies.

In the context of green chemistry, 3-amino-5-(aminomethyl)phenylmethanethiol has garnered attention due to its role in sustainable synthesis. Researchers are exploring its use in biodegradable polymers and non-toxic catalysts, aligning with global trends toward eco-friendly industrial processes. The compound’s thiol group is particularly significant for click chemistry applications, a rapidly growing field in bioconjugation and nanotechnology. These attributes position it as a key player in advancing precision medicine and smart materials.

From a commercial perspective, demand for CAS No. 2418674-55-0 is rising, driven by its utility in high-performance coatings and adhesives. Its amino functionality enhances adhesion properties, while the thiol group contributes to cross-linking efficiency. Industries are also investigating its potential in electronic materials, such as conductive inks and flexible circuits, where molecular stability and reactivity are critical. This aligns with searches for "advanced material intermediates" and "multifunctional chemical building blocks," reflecting market needs.

Safety and handling of 3-amino-5-(aminomethyl)phenylmethanethiol are frequently queried topics. While not classified as hazardous under standard regulations, proper storage in anhydrous conditions is recommended to preserve its reactivity. Analytical techniques like HPLC and NMR are essential for purity verification, ensuring compliance with Good Manufacturing Practices (GMP). These details address common search terms like "CAS 2418674-55-0 purity standards" and "stable thiol derivatives," catering to both academic and industrial audiences.

Future prospects for this compound include its integration into bioimaging probes and therapeutic agents. Recent patents highlight its use in cancer diagnostics, leveraging its ability to bind selectively to biomarkers. As the scientific community prioritizes molecular diversity and functional adaptability, 2418674-55-0 is poised to remain a focal point in innovation. This overview underscores its multidisciplinary relevance, bridging gaps between chemistry, biology, and engineering.